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Compound of Interest

2-(2,5-
Compound Name:
Dimethylphenyl)sulfanylpyrimidine

CAS No.: 646511-21-9

Cat. No.: B12585947

Get Quote

Executive Summary & Structural Context
The compound 2-(2,5-Dimethylphenyl)sulfanylpyrimidine (Molecular Formula:
; MW: 216.30 g/mol ) features a pyrimidine ring linked via a thioether bond to a 2,5-dimethyl-

substituted phenyl ring.[1][2] This structural motif is critical in medicinal chemistry, serving as a
pharmacophore in CDK/GSK-3 inhibitors and antimicrobial agents [1, 2].[1]

Accurate characterization requires resolving two distinct aromatic systems and a specific
thioether linkage. The electron-deficient pyrimidine ring and the electron-rich dimethylphenyl
moiety create a push-pull electronic system that influences both chemical shifts and ionization
behavior.[1]

Mass Spectrometry (MS) Profiling[1]
lonization Strategy: Electrospray lonization (ESI)
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Recommendation: Positive Mode ESI (+ESI) Rationale: The pyrimidine nitrogens are basic
(pKa ~1.3 for the conjugate acid), making them excellent proton acceptors. While the thioether
sulfur is soft, the nitrogen lone pairs dominate the ionization potential.

e Primary lon:

at m/z 217.31.[1]

e Adducts: Expect

(239.30) and

(255.41) in non-desalted samples.

Fragmentation Pathways (MS/MS)

Fragmentation in Collision-Induced Dissociation (CID) follows predictable bond cleavages
driven by the stability of the resulting aromatic cations.

o Pathway A (C-S Cleavage): Homolytic or heterolytic cleavage of the

or
bond.[1]

o Fragment 1:m/z 105 (2,5-Dimethylphenyl cation / Tropylium ion derivative).[1] This is often
the base peak due to resonance stabilization.

o Fragment 2:m/z 79 (Pyrimidin-2-yl radical/cation).[1]
o Pathway B (Loss of SH): In some high-energy collisions, loss of the thiol radical (

) may be observed, though less common in ESI than EI.[1]

Visualization: MS Fragmentation Logic
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Caption: Proposed ESI-MS/MS fragmentation pathways focusing on the stability of the
tropylium-like cation.

Nuclear Magnetic Resonance (NMR) Analysis[1][3]
[4][5][6][7]

Solvent Selection
e Primary: DMSO-

is recommended.[1] It prevents aggregation of the aromatic systems and ensures solubility
of the polar pyrimidine ring.

e Secondary:

is acceptable but may cause overlapping of the methyl signals with solvent impurities or
water.

Predicted H NMR Assignment (400 MHz, DMSO- )

The molecule possesses a plane of symmetry only if the phenyl ring rotates fast on the NMR
timescale. However, the 2,5-substitution breaks symmetry relative to the sulfur.
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Moiety

Proton

Shift (

» Ppm)

Multiplicit
y

Coupling
Integratio (

n
, Hz)

Assignme
nt Logic

Pyrimidine

H-4, H-6

8.55 - 8.65

Doublet (d)

Deshielded
by adjacent
N atoms;
typical for
2-sub-
pyrimidines

[3].[1]

Pyrimidine

H-5

7.10-7.20

Triplet ()

1H

C5is less
electron-
deficient
than C4/6.

[1]

Phenyl

H-6'

7.30-7.40

Singlet (s)
ord

1H

Ortho to S,
meta to
Me.[1]
Deshielded
by S-

linkage.

Phenyl

H-3', H-4'

7.00-7.15

Multiplet

(m)

2H -

Overlappin
g aromatic
region.[1]
H3/H4

coupling (

)-[1]

Methyl

2-Me

2.30-2.35

Singlet (s)

3H -

Ortho to S-
linkage;
slightly
deshielded.
[1]
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Meta to S-
linkage;
Methyl 5-Me 2.20-2.25 Singlet (s) 3H - typical
aromatic
methyl.[1]

C NMR Key Features

e Thiocarbonyl-like Carbon (C2-Pyrimidine): Expect a signal significantly downfield (

ppm) due to the
environment.[1]

o Methyl Carbons: Two distinct signals in the aliphatic region (
ppm).[1]

Experimental Protocols
Sample Preparation for NMR

Objective: Ensure homogeneity and prevent concentration-dependent shifts.
e Weigh 5-10 mg of the solid analyte into a clean vial.
e Add 0.6 mL of DMSO-
(99.9% D).[1]
e Sonicate for 30 seconds to ensure complete dissolution.

« Filter through a cotton plug within a glass pipette directly into the NMR tube if any turbidity
remains.

» Validation: Check the lock signal. A weak lock indicates paramagnetic impurities or poor
solubility.

LC-MS Method Parameters
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Objective: Separation of synthesis impurities (e.g., disulfides, hydrolyzed thiols).[1]

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5

, 2.1 x 50 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 5 minutes.

Flow Rate: 0.4 mL/min.[1]

Analytical Workflow Diagram
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Click to download full resolution via product page
Caption: Integrated analytical workflow for structural validation and purity assessment.

Quality Control & Impurity Profiling

In the synthesis of thioethers, specific impurities are common. The spectroscopic data must be
scrutinized for:

» Disulfides: Oxidation of the starting thiol (2,5-dimethylbenzenethiol) leads to the disulfide
dimer.

o MS Indicator: Mass peak at
1]
» Hydrolysis: Hydrolysis of the chloropyrimidine starting material yields 2-hydroxypyrimidine.[1]
o NMR Indicator: Broad singlet

ppm (OH/NH tautomer) and shift of pyrimidine protons upfield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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